Cas no 851988-29-9 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• CAS No: 851988-29-9
• MF: C₁₆H₁₃F₂N₃O₃S
• MW: 365.35452914238
• CID: 6430362
• PubChem ID: 7105706
• Update Time: 2025-10-30

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-3,4-dimethoxybenzohydrazide
• Benzoic acid, 3,4-dimethoxy-, 2-(4,6-difluoro-2-benzothiazolyl)hydrazide
• F0642-4285
• AKOS024590903
• 851988-29-9
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-3,4-dimethoxybenzohydrazide

• Inchi： 1S/C16H13F2N3O3S/c1-23-11-4-3-8(5-12(11)24-2)15(22)20-21-16-19-14-10(18)6-9(17)7-13(14)25-16/h3-7H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： SMQHECHTZIXECF-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2C=CC(=C(C=2)OC)OC)=O)=NC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 365.06456878g/mol
• Monoisotopic Mass: 365.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

Recent Advances in the Study of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide (CAS: 851988-29-9)

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide (CAS: 851988-29-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydrazide derivative, characterized by its benzothiazole and dimethoxybenzene moieties, has demonstrated promising pharmacological properties, particularly in the context of antimicrobial and anticancer research. The unique structural features of this compound, including the difluoro substitution on the benzothiazole ring, contribute to its bioactivity and potential therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 851988-29-9. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed in vitro assays and molecular docking simulations to demonstrate that 851988-29-9 targets bacterial DNA gyrase, a critical enzyme in bacterial DNA replication. The compound's ability to disrupt this process suggests its potential as a novel antibiotic candidate, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial properties, 851988-29-9 has shown remarkable anticancer activity in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer cells. The study highlighted the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a crucial role in cell survival and proliferation. These findings position 851988-29-9 as a potential lead compound for the development of targeted cancer therapies.

The synthesis and optimization of 851988-29-9 have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed an improved synthetic route for this compound, achieving higher yields and purity. The researchers emphasized the importance of the difluoro and dimethoxy substituents in enhancing the compound's stability and bioavailability. Structure-activity relationship (SAR) studies further identified key modifications that could enhance its pharmacological profile, paving the way for the development of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of 851988-29-9. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations. Additionally, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide (CAS: 851988-29-9) represents a compelling candidate for further development in both antimicrobial and anticancer therapeutics. Its dual mechanisms of action, combined with its synthetic tractability, make it a valuable tool for chemical biology research and drug discovery. Future studies will likely focus on advancing this compound through preclinical development and exploring its potential in combination therapies.